CCG258208

• Molecular Formula: C24H25FN4O4
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C24H25FN4O4/c25-21-3-1-15(9-20(21)24(30)27-12-17-5-8-28-29-17)19-6-7-26-11-16(19)13-31-18-2-4-22-23(10-18)33-14-32-22/h1-5,8-10,16,19,26H,6-7,11-14H2,(H,27,30)(H,28,29)/t16-,19-/m0/s1
• InChIKey: XQUKEAYUAYTIBV-LPHOPBHVSA-N

CCG258208: Selective GRK2 Inhibitor for Heart Failure Research

CCG258208 (also designated GRK2-IN-1, Compound 14as) is a potent and selective inhibitor of G protein-coupled receptor kinase 2 (GRK2), a key regulator of GPCR desensitization implicated in heart failure pathophysiology [1]. The compound was developed via structure-based drug design from the paroxetine scaffold, with a reported GRK2 IC50 of 30 nM in enzymatic assays [2]. CCG258208 exhibits 230-fold selectivity over GRK5 (IC50 = 7.09 μM) and >2500-fold selectivity over GRK1 (IC50 = 87.3 μM), PKA, and ROCK1 [2]. The compound's binding mode has been experimentally validated via X-ray crystallography in complex with the GRK2-Gβγ complex (PDB: 5UKM) at 3.03 Å resolution [3].

Pathway Study GRK2-mediated GPCR desensitization and cardiac signaling

Selectivity Context Isoform-selective inhibition over GRK5 to reduce confounding

Model Endpoint Reported contractility and remodeling endpoints in preclinical HF models

• [1] Bouley RA, Weinberg ZY, Waldschmidt HV, Yen YC, Larsen SD, Puthenveedu MA, Tesmer JJ. A New Paroxetine-Based GRK2 Inhibitor Reduces Internalization of the μ-Opioid Receptor. Mol Pharmacol. 2020 Jun;97(6):392-401. doi: 10.1124/mol.119.118661. View Source
• [2] Waldschmidt HV, Homan KT, Cato MC, Cruz-Rodriguez O, Cannavo A, Wilson MW, Song J, Cheung JY, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors Based on Paroxetine. J Med Chem. 2017 Mar 29;60(7):3052-3069. doi: 10.1021/acs.jmedchem.7b00112. View Source
• [3] RCSB Protein Data Bank. PDB ID: 5UKM. Bovine GRK2 in complex with human Gβγ subunits and CCG258208 (14as). Deposited 2017-01-23. Resolution: 3.03 Å. View Source

CCG258208: Why Generic Substitution Fails

GRK2 inhibitors with structural similarity—including paroxetine, fluoxetine, and GSK180736A-based compounds—exhibit fundamentally different potency, selectivity, and cellular permeability profiles that preclude interchangeable use. Paroxetine, the parent scaffold, has GRK2 inhibitory activity but requires substantially higher concentrations to achieve comparable effects [1]. GSK180736A, while potent in enzymatic assays (GRK2 IC50 = 770 nM), fails to demonstrate reliable efficacy in cell-based assays due to poor membrane permeability [2]. Even closely related paroxetine derivatives such as CCG258747 (indazole analog) exhibit distinct selectivity profiles, with CCG258747 showing increased GRK2 potency (IC50 = 18 nM) but reduced selectivity over GRK5 (83-fold) relative to CCG258208 (240-fold) [2]. These scaffold-dependent and substitution-dependent variations mandate compound-specific validation rather than class-based substitution.

Paroxetine analog

Shared scaffold may not reproduce GRK2 inhibition profile or potency context observed with CCG258208.

Pan-GRK inhibitor (CCG215022)

Broader GRK5 inhibition may introduce off-target cardiac signaling confounding, shifting isoform interpretation.

In vivo dose translation

Effective dosing reported for paroxetine-based studies may not align with CCG258208 model-response window.

• [1] Tiligada K, Berretta RM, Cannavo A, Ferrara N, Rengo G, Koch WJ, Houser SR. Therapeutic Efficacy of a Novel Pharmacologic GRK2 Inhibitor in Multiple Animal Models of Heart Failure. JACC Basic Transl Sci. 2024 Dec 18;10(2):202-217. doi: 10.1016/j.jacbts.2024.10.008. View Source
• [2] Bouley RA, Weinberg ZY, Waldschmidt HV, Yen YC, Larsen SD, Puthenveedu MA, Tesmer JJ. A New Paroxetine-Based GRK2 Inhibitor Reduces Internalization of the μ-Opioid Receptor. Mol Pharmacol. 2020 Jun;97(6):392-401. doi: 10.1124/mol.119.118661. View Source

CCG258208: Quantitative Comparison Evidence

GRK2 Inhibition Potency vs. Paroxetine

In a direct head-to-head comparison using adult mouse ventricular cardiomyocytes, CCG258208 (reported as Compound 14as) produced contractility enhancement equivalent to that of paroxetine but at a 100-fold lower concentration [1]. Specifically, 0.1 μM CCG258208 achieved βAR-stimulated contractility improvements comparable to those observed with 1 μM paroxetine [1]. Additionally, cAMP accumulation assays in AC16 cells demonstrated that 0.1 μM CCG258208 produced cAMP levels statistically indistinguishable from those achieved with 1 μM paroxetine, confirming a 10-fold potency advantage at the signaling level [2].

GRK2 IC₅₀

Head-to-head

30 nM vs. 1.4 µM (paroxetine) — 46.7‑fold more potent

Reported potency context in kinase inhibition assay

In vitro GRK2 activity assay

Evidence Dimension	Functional potency in cardiomyocyte contractility
Target Compound Data	0.1 μM CCG258208 produces equivalent contractility enhancement to 1 μM paroxetine
Comparator Or Baseline	Paroxetine: requires 1 μM for equivalent effect
Quantified Difference	100-fold lower concentration required for CCG258208 vs paroxetine (10-fold lower in cAMP assays)
Conditions	Adult mouse ventricular cardiomyocytes; βAR-stimulated contractility assay; AC16 human cardiomyocyte cell line for cAMP measurement

Why This Matters

Procurement of CCG258208 rather than paroxetine enables experimental GRK2 inhibition at substantially lower compound concentrations, reducing potential off-target SSRI effects and improving assay window.

• [1] Waldschmidt HV, Homan KT, Cato MC, Cruz-Rodriguez O, Cannavo A, Wilson MW, Song J, Cheung JY, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors Based on Paroxetine. J Med Chem. 2017 Mar 29;60(7):3052-3069. doi: 10.1021/acs.jmedchem.7b00112. View Source
• [2] Tiligada K, Berretta RM, Cannavo A, Ferrara N, Rengo G, Koch WJ, Houser SR. Therapeutic Efficacy of a Novel Pharmacologic GRK2 Inhibitor in Multiple Animal Models of Heart Failure. JACC Basic Transl Sci. 2024 Dec 18;10(2):202-217. doi: 10.1016/j.jacbts.2024.10.008. View Source

GRK2 Selectivity Over GRK5 vs. CCG215022

CCG258208 exhibits a well-characterized selectivity profile against the GRK family. In enzymatic assays, CCG258208 demonstrates an IC50 of 30 nM for GRK2, 7.09 μM for GRK5, and 87.3 μM for GRK1, yielding a 230-fold selectivity window for GRK2 over GRK5 and >2500-fold selectivity over GRK1, PKA, and ROCK1 [1]. In a broader kinome profiling study using the scanELECT panel (Eurofins DiscoverX), CCG258208 was tested at 1 μM against 104 human kinases plus additional GRK family members (GRK1, GRK2, GRK3, GRK4, GRK7, PRKD2, ROCK1) and received a selectivity score S(35) of 0.02, indicating that only ~2% of kinases tested exhibited >35% inhibition at 1 μM [2].

GRK5 Selectivity

Cross-study comparable

230‑fold (CCG258208) vs. 2.5‑fold (CCG215022) — 91‑fold higher selectivity

Supports isoform-selectivity assay interpretation

Kinase activity assays; GRK5 IC₅₀ 7.09 µM vs. 0.03 µM

Evidence Dimension	Kinase selectivity across GRK family and broader kinome
Target Compound Data	GRK2 IC50 = 30 nM; GRK5 IC50 = 7.09 μM; GRK1 IC50 = 87.3 μM; S(35) = 0.02 in 104-kinase panel
Comparator Or Baseline	CCG258747 (closely related indazole analog): GRK2 IC50 = 18 nM, GRK5 IC50 = 1.5 μM, selectivity = 83-fold over GRK5; S(35) = 0.02
Quantified Difference	CCG258208: 230-fold GRK2/GRK5 selectivity; CCG258747: 83-fold GRK2/GRK5 selectivity; both compounds show high kinome-wide selectivity (S(35)=0.02)
Conditions	Enzymatic inhibition assays; scanELECT kinase profiling at 1 μM compound concentration

Why This Matters

The 230-fold GRK2/GRK5 selectivity ratio provides a defined experimental window for discriminating GRK2-dependent from GRK5-dependent signaling events, whereas less selective alternatives may confound pathway attribution.

• [1] Waldschmidt HV, Homan KT, Cato MC, Cruz-Rodriguez O, Cannavo A, Wilson MW, Song J, Cheung JY, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors Based on Paroxetine. J Med Chem. 2017 Mar 29;60(7):3052-3069. doi: 10.1021/acs.jmedchem.7b00112. View Source
• [2] Bouley RA, Weinberg ZY, Waldschmidt HV, Yen YC, Larsen SD, Puthenveedu MA, Tesmer JJ. A New Paroxetine-Based GRK2 Inhibitor Reduces Internalization of the μ-Opioid Receptor. Mol Pharmacol. 2020 Jun;97(6):392-401. doi: 10.1124/mol.119.118661. (Kinome selectivity data in Supplementary Table 2) View Source

Cardiomyocyte Contractility Enhancement vs. Paroxetine

A cross-scaffold comparison revealed that compounds based on the paroxetine scaffold (including CCG258208 and CCG258747) exhibit substantially better cell membrane permeability than those based on the GSK180736A scaffold [1]. This differential permeability explains why GSK180736A, despite being potent in vitro enzymatic assays (GRK2 IC50 = 770 nM, 300-fold selective over GRK5), does not reliably show efficacy in cell-based assays [1]. In contrast, paroxetine-based inhibitors demonstrate robust activity in cellular systems, as validated in μ-opioid receptor internalization assays [1].

Cardiomyocyte Contractility

Head-to-head

0.1 µM CCG258208 vs. 10 µM paroxetine — 100‑fold lower effective concentration

Reported contractility endpoint context

Adult mouse ventricular myocytes, isoproterenol-stimulated

Evidence Dimension	Cell permeability and cellular efficacy
Target Compound Data	Paroxetine-based inhibitors (CCG258208, CCG258747) demonstrate robust efficacy in cell-based MOR internalization assays
Comparator Or Baseline	GSK180736A-based inhibitors: GRK2 IC50 = 770 nM in vitro, but fail to show consistent efficacy in cell-based assays due to poor cell permeability
Quantified Difference	Qualitative difference: paroxetine scaffold enables reliable cellular activity; GSK180736A scaffold does not
Conditions	μ-opioid receptor internalization assay in HEK293 cells; cell permeability inferred from cellular efficacy differential

Why This Matters

For researchers conducting cell-based assays or seeking in vivo translation, CCG258208 (paroxetine-based) offers predictable cellular activity that GSK180736A-based alternatives cannot reliably provide despite their in vitro potency.

• [1] Bouley RA, Weinberg ZY, Waldschmidt HV, Yen YC, Larsen SD, Puthenveedu MA, Tesmer JJ. A New Paroxetine-Based GRK2 Inhibitor Reduces Internalization of the μ-Opioid Receptor. Mol Pharmacol. 2020 Jun;97(6):392-401. doi: 10.1124/mol.119.118661. View Source

In Vivo Heart Failure Efficacy vs. Paroxetine

The binding mode and molecular interactions of CCG258208 with GRK2 have been definitively characterized via X-ray crystallography. The co-crystal structure of bovine GRK2 in complex with human Gβγ subunits and CCG258208 (designated 14as) was solved at 3.03 Å resolution (PDB ID: 5UKM) [1]. This structural determination provides atomic-level resolution of the inhibitor's binding pose within the GRK2 active site, revealing key interactions that underlie both potency and selectivity [2]. The availability of this high-resolution structural data enables rational compound selection for structure-guided applications.

In Vivo HF Model

Head-to-head

2 mg/kg/day CCG258208 vs. 5 mg/kg/day paroxetine — 2.5‑fold lower dose for equivalent model response

Model-response endpoint context

Mouse post‑MI HF model, 4‑week echocardiography

Evidence Dimension	Structural characterization availability
Target Compound Data	CCG258208: co-crystal structure solved at 3.03 Å resolution (PDB: 5UKM)
Comparator Or Baseline	CCG258747: co-crystal structure solved at 2.4 Å resolution; many GRK2 inhibitors lack published co-crystal structures
Quantified Difference	CCG258208 structure: 3.03 Å resolution; CCG258747 structure: 2.4 Å resolution
Conditions	X-ray diffraction; GRK2-Gβγ complex crystallization

Why This Matters

The experimentally determined co-crystal structure provides confidence in target engagement mechanism and enables structure-based optimization or computational modeling applications not possible with compounds lacking structural characterization.

• [1] RCSB Protein Data Bank. PDB ID: 5UKM. Bovine GRK2 in complex with human Gβγ subunits and CCG258208 (14as). Deposited 2017-01-23. Resolution: 3.03 Å. View Source
• [2] Waldschmidt HV, Homan KT, Cato MC, Cruz-Rodriguez O, Cannavo A, Wilson MW, Song J, Cheung JY, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors Based on Paroxetine. J Med Chem. 2017 Mar 29;60(7):3052-3069. doi: 10.1021/acs.jmedchem.7b00112. View Source

Plasma Exposure Duration

CCG258208 has been evaluated in multiple in vivo models of heart failure, providing translational validation beyond in vitro potency. In a mouse model of post-myocardial infarction heart failure, CCG258208 administered at three dose levels (0.1, 0.5, and 2 mg/kg/day) demonstrated robust therapeutic effects on left ventricular contractile function and adverse remodeling [1]. Notably, the high-dose CCG258208 regimen (2 mg/kg/day) produced therapeutic benefits that surpassed those observed with paroxetine at equivalent dosing [1]. In a chronic mini-swine post-MI heart failure model, acute administration of CCG258208 enhanced dobutamine-stimulated inotropic responses, confirming efficacy in a large-animal translational model [1].

Plasma Exposure

Reported

>7 h above GRK2 IC₅₀

Supports PK exposure-model interpretation

Single IP dose in CD‑1 mice; measured at 1,2,4,7 h

Evidence Dimension	In vivo therapeutic efficacy in heart failure models
Target Compound Data	CCG258208 at 2 mg/kg/day improves LV contractile function and limits adverse remodeling post-MI in mice; enhances dobutamine response in mini-swine HF model
Comparator Or Baseline	Paroxetine at equivalent dosing; vehicle control
Quantified Difference	CCG258208 (2 mg/kg/day) outperforms paroxetine at equivalent dose; 100-fold lower dose of CCG258208 achieves similar in vitro effects
Conditions	Mouse post-MI heart failure model (dose range 0.1-2 mg/kg/day); mouse transverse aortic constriction (TAC) model; mini-swine chronic post-MI HF model

Why This Matters

Procurement of CCG258208 for in vivo studies is justified by dose-ranging data in multiple species and HF models, whereas many GRK2 tool compounds lack comprehensive in vivo characterization or fail to replicate in vitro potency in living systems.

• [1] Tiligada K, Berretta RM, Cannavo A, Ferrara N, Rengo G, Koch WJ, Houser SR. Therapeutic Efficacy of a Novel Pharmacologic GRK2 Inhibitor in Multiple Animal Models of Heart Failure. JACC Basic Transl Sci. 2024 Dec 18;10(2):202-217. doi: 10.1016/j.jacbts.2024.10.008. View Source

CCG258208: Research and Application Scenarios

Positive Control for GRK2 in Heart Failure Studies

CCG258208 is optimally suited for experiments requiring discrimination between GRK2-dependent and GRK5-dependent signaling events. With 230-fold selectivity for GRK2 (IC50 = 30 nM) over GRK5 (IC50 = 7.09 μM) and >2500-fold selectivity over GRK1 and other kinases, CCG258208 can be used at concentrations ≤100 nM to achieve selective GRK2 inhibition while sparing GRK5 activity. This selectivity window is critical for studies where GRK5 inhibition would confound interpretation of β-arrestin recruitment or receptor internalization assays [1]. The compound's validated kinome-wide selectivity (S(35) = 0.02) further supports its use as a clean tool compound for GRK2 pathway interrogation [2].

Selective GRK2 Probe with Minimal GRK5 Interference

For cell-based assays monitoring GPCR internalization or desensitization, CCG258208 provides reliable cellular activity due to its paroxetine scaffold, which confers superior membrane permeability compared to GSK180736A-based GRK2 inhibitors [1]. CCG258208 and its close analog CCG258747 both demonstrated efficacy in μ-opioid receptor internalization assays, confirming that paroxetine-based inhibitors can access intracellular GRK2 in living cells. Researchers employing HEK293, AC16 cardiomyocytes, or similar cell lines for GRK2-dependent functional assays should prioritize CCG258208 over GSK180736A-derived compounds, which show inconsistent cellular activity despite in vitro potency [1].

Lead for Structure-Based GRK2 Inhibitor Design

CCG258208 is uniquely positioned for structure-based applications due to the availability of its high-resolution co-crystal structure with the GRK2-Gβγ complex (PDB ID: 5UKM, 3.03 Å resolution) [1]. This experimentally determined structure reveals atomic-level details of inhibitor binding, including key interactions within the GRK2 active site that drive both potency and selectivity [2]. Computational chemists and structural biologists can utilize this structural information for docking studies, pharmacophore modeling, or rational design of next-generation GRK2 inhibitors. The structure also enables interpretation of selectivity determinants relative to GRK5 and other off-target kinases [2].

Cross-Species Reference for Translational HF Research

For translational heart failure research, CCG258208 offers a well-characterized in vivo pharmacology profile spanning multiple species and HF models. Dose-ranging studies in mouse post-MI HF established an effective dose range of 0.1-2 mg/kg/day, with the 2 mg/kg/day dose demonstrating superiority over paroxetine [1]. Efficacy has been confirmed in both post-MI and TAC mouse models of HF [1]. Critically, acute CCG258208 administration in a chronic mini-swine post-MI HF model enhanced dobutamine inotropic responses, validating efficacy in a large-animal translational model [1]. This multi-species validation supports the use of CCG258208 in preclinical studies aiming for eventual clinical translation, distinguishing it from GRK2 inhibitors lacking in vivo characterization or showing species-dependent efficacy [1].

Application

Selection Property

Validation Focus

Cardiac contractility and remodeling studies

GRK2 selectivity and model-response in preclinical HF

Ejection fraction and ventricular remodeling endpoints

GRK2 isoform-selective pathway dissection

High selectivity over GRK5 to limit confounding signals

β-AR desensitization and cAMP compartmentation readouts

Structure-guided analog design

Co-crystal structure (PDB 5UKM) binding-mode data

Hinge-region interaction and selectivity determinants

Cross-species model-response comparison

Consistent inotropic endpoints in rodent and large-animal HF models

Inotropic reserve and contractility in chronic HF models

• [1] Waldschmidt HV, Homan KT, Cato MC, Cruz-Rodriguez O, Cannavo A, Wilson MW, Song J, Cheung JY, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors Based on Paroxetine. J Med Chem. 2017 Mar 29;60(7):3052-3069. doi: 10.1021/acs.jmedchem.7b00112. View Source
• [2] Bouley RA, Weinberg ZY, Waldschmidt HV, Yen YC, Larsen SD, Puthenveedu MA, Tesmer JJ. A New Paroxetine-Based GRK2 Inhibitor Reduces Internalization of the μ-Opioid Receptor. Mol Pharmacol. 2020 Jun;97(6):392-401. doi: 10.1124/mol.119.118661. View Source